Cas no 647-79-0 (2,5-bis(1,1,2,2,3,3,3-heptafluoropropyl)-1,3,4-oxadiazole)
647-79-0 structure
Product Name:2,5-bis(1,1,2,2,3,3,3-heptafluoropropyl)-1,3,4-oxadiazole
CAS No:647-79-0
MF:C8F14N2O
MW:406.076050758362
CID:1680589
PubChem ID:250982
Update Time:2025-04-21
2,5-bis(1,1,2,2,3,3,3-heptafluoropropyl)-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2,5-bis(1,1,2,2,3,3,3-heptafluoropropyl)-1,3,4-oxadiazole
- AC1Q4HXN
- AG-K-81461
- AC1L5IU8
- 2,5-Bis-perfluorpropyl-1,3,4-oxadiazol
- NSC71014
- 2,5-bis(perfluoropropyl)-1,3,4-oxadiazole
- 2,5-bis-heptafluoropropyl-[1,3,4]oxadiazole
- 2,5-Bis-(perfluorpropyl)-1,3,4-oxadiazol
- 2,5-bis(heptafluoropropyl)-1,3,4-oxadiazole
- CTK5C1691
- 2,5-Bis(perfluorpropyl)-1,3,4-oxadiazol
- AR-1D4042
- 2,5-Bis-perfluorpropyl-1,3,4-oxadiazol;
- SCHEMBL1837423
- NSC-71014
- 647-79-0
- DTXSID10290778
- BFZVVWRLMDFVPI-UHFFFAOYSA-N
-
- Inchi: 1S/C8F14N2O/c9-3(10,5(13,14)7(17,18)19)1-23-24-2(25-1)4(11,12)6(15,16)8(20,21)22
- InChI Key: BFZVVWRLMDFVPI-UHFFFAOYSA-N
- SMILES: FC(C1=NN=C(C(C(C(F)(F)F)(F)F)(F)F)O1)(C(C(F)(F)F)(F)F)F
Computed Properties
- Exact Mass: 405.97900
- Monoisotopic Mass: 405.979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.724
- Boiling Point: 143.4°C at 760 mmHg
- Flash Point: 40.5°C
- Refractive Index: 1.302
- PSA: 38.92000
- LogP: 4.64840
2,5-bis(1,1,2,2,3,3,3-heptafluoropropyl)-1,3,4-oxadiazole Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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